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Compound of Interest

Compound Name: HSD1590

Cat. No.: B2772101

Essential Safety and Handling Guide for
HSD1590

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling the
ROCK inhibitor HSD1590 (CAS No. 2379279-96-4). Adherence to these guidelines is critical for
ensuring personnel safety and maintaining a secure laboratory environment.

Summary of Key Safety Information

While HSD1590 is not classified as a hazardous substance or mixture according to the
available Safety Data Sheet (SDS), standard laboratory precautions should always be
observed.[1] The toxicological properties of this compound have not been fully investigated.

Personal Protective Equipment (PPE)

A comprehensive PPE program is essential when handling any chemical, including those not
classified as hazardous.[2] The following PPE is recommended for handling HSD1590:
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Protection Type

Recommended Equipment

Purpose

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects against splashes and

airborne particles.

Hand Protection

Nitrile or latex gloves.

Prevents direct skin contact

with the compound.

Body Protection

Laboratory coat.

Protects clothing and skin from

accidental spills.

Respiratory Protection

Not generally required under
normal handling conditions
with adequate ventilation. If
handling large quantities or if
dust is generated, a NIOSH-
approved respirator may be

appropriate.

Minimizes inhalation of

airborne particles.

Quantitative Data

Identifier Value

CAS Number 2379279-96-4
Molecular Formula C20H18BN303
Molecular Weight 359.19 g/mol

Occupational Exposure Limits (OELS)

No data available.

Operational and Disposal Plans

Handling and Storage:

¢ Ventilation: Handle HSD1590 in a well-ventilated area, such as a chemical fume hood, to

minimize inhalation exposure.

o Storage: Store in a tightly sealed container in a cool, dry place away from direct sunlight.
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o Hygiene: Practice good laboratory hygiene. Wash hands thoroughly after handling and
before eating, drinking, or smoking.

Spill Management:

e Evacuate: Clear the immediate area of the spill.

e Ventilate: Ensure the area is well-ventilated.

o Contain: Use an inert absorbent material (e.g., vermiculite, sand) to contain the spill.

e Collect: Carefully sweep or scoop up the absorbed material into a suitable container for
disposal.

e Clean: Clean the spill area with soap and water.

e Dispose: Dispose of the waste in accordance with local, state, and federal regulations for
non-hazardous chemical waste.

Disposal Plan:

As HSD1590 is not classified as a hazardous substance, it can typically be disposed of as non-
hazardous chemical waste. However, institutional and local regulations may vary.

e Solid Waste: Uncontaminated, solid HSD1590 can be disposed of in the regular trash,
provided it is securely packaged.[3][4]

e Liquid Waste: For solutions of HSD1590, consult your institution's environmental health and
safety (EHS) office. Some non-hazardous liquid waste may be suitable for drain disposal
with ample water, but this requires institutional approval.[1][5]

o Empty Containers: Rinse empty containers thoroughly with a suitable solvent. The rinsate
should be collected and disposed of as chemical waste. Once clean, deface the label and
dispose of the container with regular laboratory glass or plastic waste.

First Aid Measures:
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e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

» Skin Contact: In case of contact, immediately wash skin with soap and plenty of water.
Remove contaminated clothing and shoes. Seek medical attention if irritation develops.[1]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Seek medical attention.[1]

e Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek medical attention.[1]

Experimental Workflow Diagram

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2772101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Preparation

Don Personal Protective Equipment (PPE)

Prepare Well-Ventilated Workspace

Proceed to handling

dling

Weigh HSD1590 Solid

Prepare HSD1590 Solution

IAfter experiment

Post-Experiment

Manage Spills (if any)

l

Decontaminate Workspace

l

Segregate Waste

Follow disposal plan

osal

Dispose of Solid and Liquid Waste

Dispose of Contaminated PPE

Remove and Clean Reusable PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling of HSD1590 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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